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Compound of Interest

Compound Name: 4-Hydroxyquinoline

Cat. No.: B3024213 Get Quote

Essential Safety and Handling Guide for 4-
Hydroxyquinoline
This guide provides immediate, essential safety protocols and logistical information for the

handling and disposal of 4-Hydroxyquinoline. It is intended for researchers, scientists, and

drug development professionals to ensure safe laboratory practices.

Hazard Identification and Classification
4-Hydroxyquinoline is classified as a hazardous substance. It is harmful if swallowed, in

contact with skin, or if inhaled.[1] It is known to cause skin irritation and serious eye irritation,

and may also cause respiratory irritation.[1][2] The signal word for this chemical is "Warning".[1]

[2]

Physicochemical and Toxicity Data
Key quantitative data for 4-Hydroxyquinoline are summarized below for easy reference.
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Property Value Source

Physical State Powder Solid

Appearance Beige to light yellowish powder

Odor Odorless

Molecular Formula C₉H₇NO

Molecular Weight 145.16 g/mol

Melting Point 199 - 206 °C (390.2 - 402.8 °F)

GHS Acute Toxicity
Category 4 (Oral, Dermal,

Inhalation)

GHS Skin Irritation Category 2

GHS Eye Irritation Category 2

Operational and Disposal Plans
Adherence to the following procedural guidance is critical for minimizing exposure and ensuring

a safe laboratory environment.

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory when handling 4-Hydroxyquinoline.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b3024213?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3024213?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Equipment Specification Purpose

Hand Protection
Chemical-resistant, impervious

gloves (e.g., Nitrile rubber).

To prevent skin contact and

absorption.

Eye/Face Protection

Chemical safety goggles or

glasses with side-shields

(OSHA 29 CFR 1910.133 or

EN166 compliant).

To protect eyes from dust

particles and potential

splashes.

Skin & Body Protection
Lab coat or other protective

work clothing.
To prevent skin exposure.

Respiratory Protection

NIOSH/MSHA or European

Standard EN 149 approved

respirator.

Required if ventilation is

inadequate or if irritation is

experienced.

Step-by-Step Handling and Storage Protocol
Engineering Controls:

Always handle 4-Hydroxyquinoline inside a certified chemical fume hood to ensure

adequate ventilation.

Ensure that safety showers and eyewash stations are readily accessible and in close

proximity to the workstation.

Handling Procedures:

Preparation: Before handling, wash hands thoroughly and put on all required PPE as

specified above.

Handling: Avoid creating dust when weighing or transferring the material. Avoid all personal

contact, including inhalation.

Hygiene: Do not eat, drink, or smoke in the area where the chemical is handled. Wash hands

and any exposed skin thoroughly after handling is complete.

Storage Procedures:
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Store in a tightly closed container in a dry, cool, and well-ventilated place.

The storage area should be secure and locked up.

Store away from incompatible materials such as strong oxidizing agents and strong acids.

First Aid and Emergency Measures
Immediate response is crucial in the event of an exposure.

Exposure Route Immediate First Aid Action

Eye Contact

Immediately rinse cautiously with plenty of water

for at least 15 minutes, holding eyelids open.

Remove contact lenses if present and easy to

do. Seek immediate medical attention.

Skin Contact

Immediately wash off with soap and plenty of

water while removing all contaminated clothing

and shoes. Seek medical attention.

Inhalation

Move the person to fresh air and keep them at

rest in a position comfortable for breathing. If

breathing is difficult or has stopped, provide

artificial respiration. Seek medical attention.

Ingestion

Rinse mouth with water. Do NOT induce

vomiting. Call a POISON CENTER or physician

immediately for treatment advice.

Disposal Plan
All waste containing 4-Hydroxyquinoline must be treated as hazardous waste.

Collection: Collect all waste, including contaminated PPE and excess chemical, in a

dedicated, chemically compatible container. Do not dispose of it down the drain or in regular

trash.
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Labeling: Clearly label the container with "Hazardous Waste" and the full chemical name, "4-
Hydroxyquinoline".

Storage: Seal the container and store it in a designated, secure hazardous waste

accumulation area away from incompatible materials.

Disposal: Contact your institution's Environmental, Health, and Safety (EHS) department to

arrange for proper disposal by a licensed waste management company.

Procedural Workflow Visualization
The following diagram illustrates the logical workflow for the safe handling of 4-
Hydroxyquinoline, from initial preparation to final disposal.
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Safe Handling Workflow for 4-Hydroxyquinoline

1. Preparation
- Work in Fume Hood

- Don Full PPE
- Locate Eyewash/Shower

2. Chemical Handling
- Avoid generating dust

- Use only required amount
- Keep container closed

Spill or
Exposure?

EMERGENCY
- Initiate First Aid
- Alert Supervisor

- Seek Medical Attention

Yes  

3. Waste Collection
- Collect all contaminated materials
(gloves, wipes, excess chemical)

  No

After resolution & assessment

4. Disposal
- Seal in labeled hazardous waste container

- Store in designated area
- Contact EHS for pickup

Click to download full resolution via product page

Caption: Workflow for safe handling of 4-Hydroxyquinoline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. fishersci.com [fishersci.com]

2. 4-Hydroxyquinoline - Safety Data Sheet [chemicalbook.com]

To cite this document: BenchChem. [Personal protective equipment for handling 4-
Hydroxyquinoline]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3024213#personal-protective-equipment-for-
handling-4-hydroxyquinoline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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